Cas no 304880-50-0 (8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione,8-bromo-7-[(2-chlorophenyl)methyl]-3,7-dihydro-3-methyl-
- 8-bromo-7-(2-chlorobenzyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
- 8-Bromo-7-(2-chloro-benzyl)-3-methyl-3,7-dihydro-purine-2,6-dione
- 1H-Purine-2,6-dione, 8-bromo-7-[(2-chlorophenyl)methyl]-3,7-dihydro-3-methyl-
- 8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
-
- Inchi: 1S/C13H10BrClN4O2/c1-18-10-9(11(20)17-13(18)21)19(12(14)16-10)6-7-4-2-3-5-8(7)15/h2-5H,6H2,1H3,(H,17,20,21)
- InChI Key: HJHOWCNMHZDDRL-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC=C2Cl)C2=C(N(C)C(=O)NC2=O)N=C1Br
8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0381-2981-20μmol |
8-bromo-7-[(2-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
304880-50-0 | 90%+ | 20μmol |
$79.0 | 2023-08-01 | |
Life Chemicals | F0381-2981-5μmol |
8-bromo-7-[(2-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
304880-50-0 | 90%+ | 5μmol |
$63.0 | 2023-08-01 | |
Life Chemicals | F0381-2981-4mg |
8-bromo-7-[(2-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
304880-50-0 | 90%+ | 4mg |
$66.0 | 2023-08-01 | |
Life Chemicals | F0381-2981-15mg |
8-bromo-7-[(2-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
304880-50-0 | 90%+ | 15mg |
$89.0 | 2023-08-01 | |
Life Chemicals | F0381-2981-30mg |
8-bromo-7-[(2-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
304880-50-0 | 90%+ | 30mg |
$119.0 | 2023-08-01 | |
Life Chemicals | F0381-2981-10mg |
8-bromo-7-[(2-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
304880-50-0 | 90%+ | 10mg |
$79.0 | 2023-08-01 | |
Life Chemicals | F0381-2981-20mg |
8-bromo-7-[(2-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
304880-50-0 | 90%+ | 20mg |
$99.0 | 2023-08-01 | |
Life Chemicals | F0381-2981-2mg |
8-bromo-7-[(2-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
304880-50-0 | 90%+ | 2mg |
$59.0 | 2023-08-01 | |
Life Chemicals | F0381-2981-1mg |
8-bromo-7-[(2-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
304880-50-0 | 90%+ | 1mg |
$54.0 | 2023-08-01 | |
Life Chemicals | F0381-2981-25mg |
8-bromo-7-[(2-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
304880-50-0 | 90%+ | 25mg |
$109.0 | 2023-08-01 |
8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature
-
Sukesh Shekar,Mamie M. Taylor,Brendan Twamley,Rudolf J. Wehmschulte Dalton Trans., 2009, 9322-9326
-
Vlasta Bonačić-Koutecký,Thorsten M. Bernhardt Phys. Chem. Chem. Phys., 2012,14, 9252-9254
-
Bin Hai,Binqi Wang,Min Yu RSC Adv., 2021,11, 14710-14716
-
Zhiliang Cheng,Ajlan Al Zaki,Ian W. Jones,Henry K. Hall, Jr.,Craig A. Aspinwall,Andrew Tsourkas Chem. Commun., 2014,50, 2502-2504
-
Yehao Deng,Qi Wang,Yongbo Yuan,Jinsong Huang Mater. Horiz., 2015,2, 578-583
Additional information on 8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
Comprehensive Overview of 8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 304880-50-0)
The compound 8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 304880-50-0) is a specialized purine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a bromine substitution at the 8-position and a 2-chlorophenyl group at the 7-position, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in modulating enzymatic activity and targeting specific biological pathways.
In recent years, the demand for purine-based compounds has surged, driven by their role in designing kinase inhibitors and other therapeutic agents. The presence of both bromo and chlorophenyl functional groups in 8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione enhances its reactivity, enabling selective modifications for tailored applications. This aligns with the growing trend in precision medicine, where researchers seek compounds with high specificity for targeted therapies.
The synthesis and characterization of CAS No. 304880-50-0 have been explored in several studies, particularly in the context of heterocyclic chemistry. Its tetrahydro-1H-purine-2,6-dione core is structurally analogous to xanthine derivatives, which are known for their diverse pharmacological effects. This similarity has sparked interest in investigating its potential as a scaffold for developing novel central nervous system (CNS) agents or anti-inflammatory drugs, topics frequently searched in academic and industry databases.
From an industrial perspective, 8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is often discussed in forums focusing on high-value chemical intermediates. Its stability under various conditions and compatibility with common synthetic methods make it a preferred choice for custom synthesis projects. Additionally, its relevance to green chemistry initiatives is notable, as researchers explore eco-friendly routes for its production to meet sustainability goals.
Another area of interest is the compound's potential role in cancer research. Given the increasing global focus on oncology, molecules like CAS No. 304880-50-0 are scrutinized for their ability to interfere with cell proliferation pathways. While direct therapeutic applications are still under investigation, its structural features suggest promise as a lead compound for further optimization.
In summary, 8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a versatile and scientifically intriguing molecule. Its applications span drug discovery, biochemical research, and material science, making it a subject of ongoing exploration. As the scientific community continues to uncover its potential, this compound is poised to remain a key player in advancing medicinal chemistry and related fields.
304880-50-0 (8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione) Related Products
- 1807211-13-7(3-Bromo-5-cyano-4-(hydroxymethyl)benzoic acid)
- 895781-15-4(3-fluoro-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide)
- 2172057-01-9(4-(4-Hydroxypiperidin-4-yl)thiane-4-carboxylic acid)
- 1248797-31-0(2-(Prop-2-yn-1-yl)cyclopentan-1-ol)
- 308294-79-3(7-{(6-methylpyridin-2-yl)amino4-(trifluoromethyl)phenylmethyl}quinolin-8-ol)
- 1393590-47-0(2-{(benzyloxy)carbonylamino}-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid)
- 1527727-35-0(1-(5-methyl-1,3-oxazol-4-yl)methylpiperazine)
- 1341453-52-8(N-3-(dimethylamino)propyl-3,5-dimethylcyclohexan-1-amine)
- 1361651-17-3(3-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine)
- 1361863-84-4(2-Amino-3-(2,4-dichlorophenyl)pyridine-6-methanol)




